2-Hydroxy-1,3,6-trinitrocarbazole

• CAS RN: 153654-32-1
• Molecular Formula: C12H6N4O7
• Molecular Weight: 318.2 g/mol
• IUPAC Name: 1,3,6-trinitro-9H-carbazol-2-ol
• InChI: InChI=1S/C12H6N4O7/c17-12-9(15(20)21)4-7-6-3-5(14(18)19)1-2-8(6)13-10(7)11(12)16(22)23/h1-4,13,17H
• InChI Key: YAFLSYWJWKFBCV-UHFFFAOYSA-N
• SMILES: C1=CC2=C(C=C1[N+](=O)[O-])C3=CC(=C(C(=C3N2)[N+](=O)[O-])O)[N+](=O)[O-]
• synonyms: 2-HYDROXY-1,3,6-TRINITROCARBAZOLE

Description

2-Hydroxy-1,3,6-trinitrocarbazole (HTNC) is a nitroaromatic compound that has been widely used in scientific research applications due to its unique properties. It is a yellow crystalline powder that is insoluble in water but soluble in organic solvents such as acetone and ethanol. HTNC is a derivative of carbazole, which is a heterocyclic compound with a tricyclic structure. The compound is known for its high thermal stability and low sensitivity to impact and friction, making it an ideal candidate for use in explosives and propellants.

Mechanism of Action

The mechanism of action of 2-Hydroxy-1,3,6-trinitrocarbazole is not well understood, but it is believed to involve the release of energy through the decomposition of the compound. When this compound is subjected to heat or shock, it undergoes a rapid exothermic reaction that generates a large amount of gas and heat. The decomposition products include nitrogen gas, carbon dioxide, and water vapor, as well as other compounds depending on the reaction conditions.
Biochemical and Physiological Effects:
There is limited information on the biochemical and physiological effects of this compound, as it is primarily used in scientific research applications and not as a drug or therapeutic agent. However, studies have shown that exposure to this compound can cause skin irritation and respiratory tract irritation in animals, indicating that the compound may have toxic effects.

Advantages and Limitations for Lab Experiments

2-Hydroxy-1,3,6-trinitrocarbazole has several advantages as a research tool, including its high thermal stability, low sensitivity to impact and friction, and ability to release energy rapidly. These properties make it a valuable tool for studying the properties of materials under extreme conditions, such as high temperatures and pressures. However, the compound's toxicity and potential for explosive decomposition limit its use in certain applications and require careful handling and storage.

Future Directions

There are several potential future directions for research on 2-Hydroxy-1,3,6-trinitrocarbazole, including the development of new synthesis methods, the study of its properties under extreme conditions, and the exploration of its potential as a fluorescent probe for biomolecules. Additionally, the compound's potential for use in explosives and propellants makes it an area of interest for defense and aerospace research. Further studies are needed to fully understand the properties and potential applications of this compound.

Synthesis Methods

2-Hydroxy-1,3,6-trinitrocarbazole can be synthesized by reacting carbazole with a mixture of nitric acid and sulfuric acid. The reaction produces a mixture of isomers, including 2,4,6-trinitrocarbazole (TNC) and 2,3,6-trinitrocarbazole (TNCB). The isomers can be separated by recrystallization or chromatography. The synthesis of this compound is a complex process that requires careful control of reaction conditions to obtain high yields and purity.

Scientific Research Applications

2-Hydroxy-1,3,6-trinitrocarbazole has been used in a variety of scientific research applications, including as a high-energy material for explosives and propellants, as a fluorescent probe for detecting biomolecules, and as a precursor for the synthesis of other compounds. The compound's unique properties make it a valuable tool for studying the mechanisms of chemical reactions and the properties of materials under extreme conditions.